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Compound of Interest

Compound Name: 2-Benzoxazolethiol, 5-phenyl-

Cat. No.: B103128 Get Quote

Essential Safety and Handling Guide for 5-
Phenylbenzoxazole-2-thiol
This guide provides immediate safety, operational, and disposal protocols for handling 5-

Phenylbenzoxazole-2-thiol (CAS RN: 17371-99-2), also known as 2-Mercapto-5-

phenylbenzoxazole.[1] Adherence to these procedures is critical for ensuring laboratory safety

and regulatory compliance. This substance is intended for laboratory research purposes only

and is not for drug or household use.[1][2]

Hazard Identification and First Aid
Signal Word: Warning[1]

Hazard Statements:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

First Aid Procedures:

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice

or attention. Contaminated clothing should be removed and washed before reuse.[1]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing. If eye irritation persists, get medical advice or attention.

[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a POISON CENTER or doctor.

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

5-Phenylbenzoxazole-2-thiol.

Protection Type Recommended Equipment Specifications & Rationale

Respiratory Protection Dust respirator

Use when dust or aerosol

generation is likely. Follow

local and national regulations.

[1]

Hand Protection Protective gloves

Chemical-resistant gloves are

required to prevent skin

contact and irritation.[1]

Eye Protection Safety glasses

Essential for preventing

serious eye irritation from dust

or splashes.[1]

Face-shield

Recommended in situations

where there is a greater

potential for splashing.[1]

Skin and Body Protection Protective clothing To prevent skin contact.[1]

Protective boots
Recommended when the

situation requires.[1]
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Engineering Controls:

Handle this chemical in a well-ventilated area.[3]

Use a closed system or local exhaust to minimize direct exposure.[1]

Ensure that a safety shower and eye bath are readily accessible.[1]

Handling Procedures:

Wash hands and face thoroughly after handling.[1]

Avoid contact with skin, eyes, and clothing.[1]

Prevent the dispersion of dust.[1]

Do not eat, drink, or smoke in the handling area.

Storage:

Keep the container tightly closed.[1]

Store in a cool, dark, and well-ventilated place.[1]

Store away from incompatible materials such as oxidizing agents.[1]

Avoid long storage periods, as the product may degrade over time.[1]
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Caption: Safe Handling and Disposal Workflow for 5-Phenylbenzoxazole-2-thiol.
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Disposal Plan
Proper disposal of 5-Phenylbenzoxazole-2-thiol and its containers is crucial to prevent

environmental contamination.

Waste Handling:

Collection: Collect waste material in a suitable, airtight container, taking care not to disperse

dust.[1]

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Storage: Store the waste container in a designated, well-ventilated area away from

incompatible materials.

Disposal Method:

Disposal must be undertaken by qualified personnel knowledgeable in all applicable

regulations.[1]

The product should not be allowed to enter the environment, drains, waterways, or soil.[1]

Dispose of the contents and the container in accordance with all federal, state, and local

regulations.[1] This typically involves transfer to an approved waste disposal plant.

Do not reuse empty containers; they should be disposed of as unused product.[1]

Spill Management
In the event of a spill or leak:

Control entry to the area. Keep unnecessary personnel away.

Use personal protective equipment as outlined above.[1]

Prevent the product from entering drains.[1]
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For solid spills, carefully sweep the dust to collect it into an airtight container, minimizing dust

dispersion.[1]

Promptly dispose of the collected material in accordance with regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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